Cas no 2172204-43-0 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-methylbutanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-methylbutanoic acid
• CAS No: 2172204-43-0
• MF: C₂₄H₂₆F₂N₂O₅
• MW: 460.470453739166
• CID: 6339785
• PubChem ID: 165811643
• Update Time: 2025-10-31

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-methylbutanoic acid
• EN300-1562622
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]-2-methylbutanoic acid
• 2172204-43-0

• Inchi： 1S/C24H26F2N2O5/c1-14(23(30)31)10-11-27-21(29)12-20(22(25)26)28-24(32)33-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-20,22H,10-13H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： GZEFHFTVRGNEKX-UHFFFAOYSA-N
• SMILES： FC(C(CC(NCCC(C(=O)O)C)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 460.18097826g/mol
• Monoisotopic Mass: 460.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-methylbutanoic acid

Research Brief on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-methylbutanoic acid (CAS: 2172204-43-0)

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-methylbutanoic acid (CAS: 2172204-43-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorobutanamido moiety and fluorenylmethoxycarbonyl (Fmoc) protecting group, is being explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. Recent studies highlight its role as a versatile building block in the development of novel bioactive compounds.

One of the key areas of interest is the compound's utility in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amino acids, and its incorporation in this molecule allows for efficient deprotection under mild basic conditions. The difluorobutanamido segment introduces enhanced metabolic stability and bioavailability, making it an attractive candidate for the design of peptide-based therapeutics. Researchers have demonstrated its efficacy in the synthesis of modified peptides with improved pharmacokinetic properties.

In addition to its applications in peptide synthesis, recent investigations have explored the potential of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-methylbutanoic acid in drug delivery systems. The fluorine atoms in the difluorobutanamido group contribute to increased lipophilicity, facilitating better membrane permeability. This property is particularly advantageous for the development of prodrugs and targeted delivery systems, where controlled release and enhanced cellular uptake are critical.

Furthermore, preliminary studies have indicated that this compound may serve as a valuable intermediate in the synthesis of small-molecule inhibitors. Its structural features allow for precise modifications, enabling the creation of compounds with high specificity and affinity for biological targets. For instance, researchers have successfully utilized it in the development of inhibitors targeting enzymes involved in inflammatory pathways, showcasing its potential in therapeutic applications.

Despite these promising findings, challenges remain in optimizing the synthesis and scalability of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-methylbutanoic acid. Current research efforts are focused on refining synthetic protocols to improve yield and purity, as well as exploring its compatibility with various conjugation strategies. These advancements are expected to further expand its utility in pharmaceutical development.

In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-methylbutanoic acid (CAS: 2172204-43-0) represents a promising compound with diverse applications in chemical biology and drug discovery. Its unique structural attributes and functional versatility make it a valuable tool for researchers aiming to develop next-generation therapeutics. Ongoing studies will likely uncover additional roles for this molecule, solidifying its importance in the field.